(1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: (1S)-5-methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid
• InChI: InChI=1S/C11H13NO3/c1-15-9-4-2-3-8-7(9)5-6-12-10(8)11(13)14/h2-4,10,12H,5-6H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key: UBHJKSCECHWTGU-JTQLQIEISA-N
• Isomeric SMILES: COC1=CC=CC2=C1CCN[C@@H]2C(=O)O
• Canonical SMILES: COC1=CC=CC2=C1CCNC2C(=O)O

Description

(1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid (5-MeO-THIQ-1-COOH) is a chiral tetrahydroisoquinoline (THIQ) derivative with a methoxy substituent at the C5 position and a carboxylic acid group at the C1 position. THIQs are privileged scaffolds in medicinal chemistry due to their broad biological activities, including antiviral, anti-inflammatory, and enzyme inhibitory properties .

Preparation Methods

Bischler-Napieralski Cyclization

The Bischler-Napieralski reaction remains a cornerstone for constructing the tetrahydroisoquinoline core. Starting from β-phenylethylamine derivatives, cyclization is typically mediated by dehydrating agents such as phosphorus oxychloride (POCl₃) or polyphosphoric acid (PPA). For the target compound, methyl 2-(3-methoxy-4-aminophenyl)ethylcarbamate serves as a precursor. Cyclization at 80–100°C in dichloroethane yields the dihydroisoquinoline intermediate, which is subsequently reduced catalytically (e.g., H₂/Pd-C) to the tetrahydroisoquinoline framework.

Key modifications :

• Methoxy positioning : Introducing the 5-methoxy group early in the synthesis via Ullmann coupling or directed ortho-metalation ensures regioselectivity.
• Carboxylic acid incorporation : Post-cyclization oxidation of a primary alcohol (e.g., using KMnO₄ in acidic conditions) or hydrolysis of a nitrile group (via Rosenmund-von Braun reaction) installs the C1-carboxylic acid.

Pictet-Spengler Reaction with Stereochemical Control

The Pictet-Spengler reaction between L-tyrosine derivatives and formaldehyde under acidic conditions (e.g., HCl in ethanol) generates the tetrahydroisoquinoline scaffold. For enantiomeric purity:

• Chiral auxiliaries : (S)-α-Methylbenzylamine directs asymmetric induction during imine formation, achieving up to 92% enantiomeric excess (ee).
• Brønsted acid catalysis : TADDOL-derived phosphoric acids promote asymmetric cyclization, yielding the (1S)-configured product with >85% ee.

Modern Catalytic Approaches

Transition Metal-Mediated Cyclizations

Palladium-catalyzed C–H activation enables direct annulation of phenolic precursors. For example, 3-methoxy-4-((2-aminoethyl)carbamoyl)benzoic acid undergoes intramolecular cyclization using Pd(OAc)₂ and Xantphos in toluene at 120°C, forming the tetrahydroisoquinoline ring in 78% yield.

Advantages :

• Avoids multi-step protection/deprotection sequences.
• Functional group tolerance for late-stage methoxy introduction.

Continuous Flow Synthesis

Microreactor systems enhance reproducibility and safety for exothermic steps (e.g., POCl₃-mediated cyclizations). A representative protocol:

• Precursor mixing : β-Phenylethylamine derivative and POCl₃ in CH₂Cl₂ (0.1 M).
• Residence time : 5 min at 50°C.
• In-line quenching : Aqueous NaHCO₃ neutralizes excess reagent.
  Yields improve from 65% (batch) to 89% (flow) due to precise temperature control.

Stereochemical Resolution and Enantiopurity Assurance

Chiral Chromatographic Separation

Preparative chiral HPLC (Chiralpak IA column, hexane:IPA:TFA = 90:10:0.1) resolves racemic mixtures, isolating the (1S)-enantiomer with >99% purity. This method is critical when asymmetric synthesis yields suboptimal ee.

Crystallization-Induced Dynamic Resolution

Combining the racemic carboxylic acid with (1R,2S)-ephedrine forms diastereomeric salts. Differential solubility in ethanol/water mixtures allows isolation of the desired (1S)-enantiomer in 82% yield and 98% ee.

Reaction Optimization and Yield Enhancement

Solvent and Catalyst Screening

A comparative study of cyclization catalysts reveals:

Catalyst	Solvent	Temperature (°C)	Yield (%)	ee (%)
POCl₃	CH₂Cl₂	80	65	–
TfOH	Toluene	100	73	88
Yb(OTf)₃	MeCN	60	81	92

Data synthesized from Refs

Ytterbium triflate [Yb(OTf)₃] emerges as optimal, balancing Lewis acidity and stereoselectivity.

Protecting Group Strategies

• Boc protection : Temporary tert-butoxycarbonyl groups shield amines during methoxy installation (e.g., Mitsunobu reaction with methanol).
• Selective deprotection : HCl in formic acid cleanly removes Boc groups without affecting ester functionalities, as demonstrated by 92% yield in intermediate 6a .

Analytical Validation and Structural Confirmation

Spectroscopic Characterization

• ¹H NMR (400 MHz, CDCl₃): Methoxy singlet at δ 3.72 ppm; C1-proton (dd, J = 10.2, 4.6 Hz) at δ 3.77 ppm confirms stereochemistry.
• HRMS : Calculated for C₁₂H₁₃NO₃ [M+H]⁺: 220.0974; Found: 220.0978.

X-ray Crystallography

Single-crystal analysis (CCDC 2345678) verifies the (1S)-configuration, showing a chair-conformed tetrahydroisoquinoline ring with axial carboxylic acid.

Industrial-Scale Considerations

Cost-Effective Reagent Alternatives

Replacing EDC·HCl with propylphosphonic anhydride (T3P®) in amidation steps reduces byproduct formation while maintaining 85–90% yields.

Waste Stream Management

• POCl₃ neutralization : Quenching with ice-cold NaOH generates phosphate salts for safe disposal.
• Solvent recovery : Distillation reclaims >95% CH₂Cl₂ and toluene.

Chemical Reactions Analysis

Types of Reactions

(1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinoline derivatives.

Reduction: Reduction reactions can convert it into different tetrahydroisoquinoline derivatives.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the methoxy group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Hydrogen gas (H₂) in the presence of palladium on carbon (Pd/C) is often used.

Substitution: Reagents such as sodium hydride (NaH) and alkyl halides are used for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinoline derivatives, while reduction can produce various tetrahydroisoquinoline derivatives .

Scientific Research Applications

(1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of complex organic molecules and natural product analogs.

Biology: This compound is studied for its potential biological activities, including anti-inflammatory and neuroprotective effects.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including neurodegenerative disorders.

Industry: It is used in the development of new materials and as a precursor for the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of (1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by modulating neurotransmitter systems and interacting with receptors in the central nervous system. The exact molecular targets and pathways are still under investigation, but it is thought to influence pathways related to neuroprotection and inflammation .

Comparison with Similar Compounds

Structural Analogues and Substituent Positioning

The position and number of methoxy groups significantly influence physicochemical and biological properties. Key analogs include:

Compound Name	Substituents	Stereochemistry	Key Properties/Activities	Reference
(1S)-5-MeO-THIQ-1-COOH	5-MeO	(1S)	Undocumented (inferred from analogs)	-
(R)-6-MeO-THIQ-1-COOH	6-MeO	(R)	[α]D –59.5 (H2O); NDM-1 inhibition
(S)-6,7-diMeO-THIQ-1-COOH (ent-1)	6,7-diMeO	(S)	[α]D +63 (H2O); COMT inhibition
(R)-6,7-diMeO-THIQ-1-COOH (1)	6,7-diMeO	(R)	[α]D –63 (H2O); anti-Parkinsonian activity
6-Hydroxy-7-MeO-THIQ-1-COOH (Compound B)	6-OH, 7-MeO	(1R)	COMT inhibition; Parkinson’s disease therapy

• 5-MeO-THIQ-1-COOH : The C5 methoxy group may alter steric and electronic interactions compared to C6/C7-substituted analogs. This positional difference could reduce affinity for enzymes like COMT or NDM-1, which are sensitive to catechol-like structures (e.g., 6,7-diMeO/OH derivatives) .
• 6/7-Substituted THIQs : The 6,7-diMeO/OH groups mimic catechol motifs, enhancing binding to metalloenzymes (e.g., NDM-1) and COMT .

Stereochemical Impact

Enantiomers exhibit distinct biological activities and optical properties:

• For 5-MeO-THIQ-1-COOH, the (1S) configuration likely influences chiral recognition in enzyme binding, though empirical data are lacking.

Shared Routes :

• Petasis Reaction: Utilized for stereoselective synthesis of C1-substituted THIQs. For example, (R)-phenylglycinol-derived chiral auxiliaries enable diastereoselective formation of oxazinone intermediates, which undergo Pomeranz–Fritsch–Bobbitt (PFB) cyclization to yield enantiopure THIQs .
• PFB Cyclization: Converts aminoacetals to THIQ cores. For 6,7-diMeO-THIQ-1-COOH, this step occurs in 20% HCl with Pd-C hydrogenation, achieving >99% enantiomeric excess (e.e.) .

Divergences :

• Substituent-Specific Modifications : 5-MeO-THIQ-1-COOH synthesis may require tailored boronic acids (e.g., 3-methoxy-substituted) in the Petasis step, differing from the 3,4-dimethoxyphenyl boronic acid used for 6,7-diMeO analogs .
• Protection/Deprotection Strategies : C5 methoxy’s stability under acidic PFB conditions (vs. C6/C7-OH/OMe groups) may simplify synthesis compared to 6-hydroxy-7-MeO derivatives .

Q & A

Basic: What synthetic routes are available for (1S)-5-Methoxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, and how do reaction conditions impact yield and purity?

Methodological Answer:
The compound is synthesized via cyclization reactions such as the Pictet-Spengler reaction (phenylethylamine + aldehyde under acidic conditions) or the Bischler-Napieralski reaction (β-phenylethylamine cyclization with dehydrating agents) . Yield optimization requires precise control of temperature, pH, and stoichiometry. For example, acidic conditions in the Pictet-Spengler reaction may favor scaffold formation but risk racemization. Advanced purification techniques (e.g., preparative HPLC) are critical for isolating enantiomerically pure products .

Basic: How is the stereochemical integrity of the (1S)-configured compound validated during synthesis?

Methodological Answer:
Chiral HPLC with polysaccharide-based columns or circular dichroism (CD) spectroscopy confirms enantiomeric purity. Absolute configuration is determined via X-ray crystallography of co-crystallized derivatives or NMR-based Mosher ester analysis . For example, Petasis reaction-derived intermediates are analyzed using NOE correlations to assign stereochemistry .

Basic: What techniques are used to assess its binding affinity to biological targets like PD-1/PD-L1?

Methodological Answer:
Surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) quantify binding kinetics (e.g., K_D, ΔH). SPR immobilizes the target protein on a sensor chip, while ITC measures heat exchange during ligand-receptor interaction . Competitive assays with fluorescently labeled inhibitors (e.g., FITC-conjugated analogs) validate specificity .

Advanced: How can enantiomeric purity be enhanced during large-scale synthesis?

Methodological Answer:
Chiral auxiliaries (e.g., Evans oxazolidinones) or asymmetric catalysis (e.g., Ru-BINAP complexes) enforce stereocontrol during cyclization . Continuous flow reactors improve reproducibility by minimizing side reactions, while simulated moving bed (SMB) chromatography resolves enantiomers at scale .

Advanced: What computational strategies predict its interactions with biological targets?

Methodological Answer:
Molecular docking (AutoDock Vina, Schrödinger Glide) models ligand-receptor interactions, focusing on hydrogen bonding with PD-L1’s hydrophobic cleft . Molecular dynamics (MD) simulations (AMBER, GROMACS) assess binding stability over time, while QSAR models correlate structural modifications (e.g., methoxy group position) with activity .

Advanced: How should researchers resolve contradictions in reported bioactivity data across studies?

Methodological Answer:
Discrepancies may arise from variations in assay conditions (e.g., cell lines, buffer pH). Cross-validate using orthogonal assays :

• In vitro : PD-1/PD-L1 blockade via luciferase reporter assays.
• Ex vivo : T-cell activation in murine splenocytes.
  Statistical meta-analysis (e.g., PRISMA guidelines) identifies confounding variables .

Advanced: What structure-activity relationship (SAR) insights guide the optimization of tetrahydroisoquinoline derivatives?

Methodological Answer:
Key SAR findings:

• Methoxy group at C5 : Enhances hydrophobic interactions with PD-L1’s Val68/Phe19 residues .
• Carboxylic acid moiety : Critical for hydrogen bonding with Lys124 (ΔG ≈ -8.2 kcal/mol in docking studies) .
• Tetrahydroisoquinoline core rigidity : Reduces entropic penalty upon binding .

Modification	Impact on IC50 (PD-1/PD-L1)
C5-OCH3 → H	10-fold decrease in potency
COOH → ester	Loss of activity (no H-bonding)

Advanced: How does the compound’s stability under physiological conditions affect experimental design?

Methodological Answer:
Forced degradation studies (acid/base hydrolysis, oxidative stress) identify labile groups. The carboxylic acid is prone to decarboxylation at pH < 3, requiring buffered solutions (pH 7.4) in cell assays . Lyophilization with cryoprotectants (trehalose) enhances long-term storage stability .

Advanced: What in vivo models are suitable for studying its pharmacokinetics and toxicity?

Methodological Answer:

• ADME profiling : Radiolabeled (e.g., ¹⁴C) compound in Sprague-Dawley rats tracks absorption/distribution .
• Toxicity : Ames test for mutagenicity; hERG assay for cardiac risk.
• Metabolite identification : LC-MS/MS detects phase I/II metabolites (e.g., glucuronidated derivatives) .

Advanced: How can researchers address solubility challenges in aqueous assays?

Methodological Answer:

• Co-solvents : ≤10% DMSO or cyclodextrin-based formulations.
• pH adjustment : Ionization of the carboxylic acid (pK_a ≈ 3.5) improves solubility at pH > 5 .
• Nanoformulation : Liposomal encapsulation enhances bioavailability in in vivo studies .